Cas no 1807075-56-4 (1-Bromo-1-(2,6-dicarboxyphenyl)propan-2-one)

• Product Name: 1-Bromo-1-(2,6-dicarboxyphenyl)propan-2-one
• CAS No: 1807075-56-4
• MF: C₁₁H₉BrO₅
• MW: 301.090162992477
• CID: 4978221
• Update Time: 2025-05-26

1-Bromo-1-(2,6-dicarboxyphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(2,6-dicarboxyphenyl)propan-2-one

• Inchi： 1S/C11H9BrO5/c1-5(13)9(12)8-6(10(14)15)3-2-4-7(8)11(16)17/h2-4,9H,1H3,(H,14,15)(H,16,17)
• InChI Key： FQOVKUZJHKXPMC-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C(C(=O)O)=CC=CC=1C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 319
• XLogP3: 1.5
• Topological Polar Surface Area: 91.7

Additional information on 1-Bromo-1-(2,6-dicarboxyphenyl)propan-2-one

Introduction to 1-Bromo-1-(2,6-dicarboxyphenyl)propan-2-one (CAS No. 1807075-56-4)

1-Bromo-1-(2,6-dicarboxyphenyl)propan-2-one, identified by the CAS number 1807075-56-4, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound features a unique structural framework, incorporating both bromine and carboxylic acid functionalities, which makes it a versatile intermediate in synthetic chemistry. Its molecular structure, characterized by a propanone core substituted with a brominated aromatic ring system, positions it as a valuable building block for the development of novel therapeutic agents.

The significance of 1-Bromo-1-(2,6-dicarboxyphenyl)propan-2-one lies in its potential applications across multiple domains of medicinal chemistry. The presence of both bromine and carboxylic acid groups provides distinct reactivity patterns, enabling its use in various synthetic transformations. These include nucleophilic substitution reactions, where the bromine atom can be displaced by nucleophiles to introduce diverse functional groups, as well as condensation reactions involving the carboxylic acid moieties. Such reactivity makes it particularly useful in constructing more complex molecules, such as peptidomimetics or heterocyclic scaffolds.

In recent years, there has been growing interest in leveraging structural motifs similar to 1-Bromo-1-(2,6-dicarboxyphenyl)propan-2-one for the development of innovative drug candidates. The aromatic ring system, with its electron-withdrawing nature due to the carboxylic acid substituents at the 2 and 6 positions, can influence electronic properties and binding interactions with biological targets. This has led to its exploration in designing molecules with enhanced binding affinity or selectivity for specific enzymes or receptors.

One of the most compelling areas of research involving 1-Bromo-1-(2,6-dicarboxyphenyl)propan-2-one is its application in the synthesis of small-molecule inhibitors targeting metabolic pathways implicated in diseases such as cancer and inflammation. The compound’s ability to serve as a precursor for derivatives with tunable pharmacological properties has made it a focus of interest for academic and industrial researchers alike. For instance, modifications at the bromine substituent can lead to altered solubility or metabolic stability, while functionalization of the carboxylic acid groups can enhance interactions with biological macromolecules.

Advances in computational chemistry have further enhanced the utility of 1-Bromo-1-(2,6-dicarboxyphenyl)propan-2-one by enabling rapid virtual screening and molecular modeling studies. These approaches allow researchers to predict how structural modifications might impact biological activity, thereby accelerating the drug discovery process. The compound’s scaffold has been investigated in virtual libraries designed to identify novel scaffolds with potential therapeutic value, demonstrating its versatility as a chemical probe.

The synthesis of 1-Bromo-1-(2,6-dicarboxyphenyl)propan-2-one itself presents an interesting challenge due to the need for precise control over regioselectivity and functional group compatibility. Modern synthetic methodologies often employ transition-metal-catalyzed reactions or organometallic intermediates to construct the desired architecture efficiently. Such techniques not only improve yield but also allow for scalable production, which is critical for preclinical and clinical studies.

In conclusion, 1-Bromo-1-(2,6-dicarboxyphenyl)propan-2-one (CAS No. 1807075-56-4) represents a promising intermediate in medicinal chemistry with broad applications across drug discovery and synthetic organic chemistry. Its unique structural features and reactivity profile make it an invaluable tool for researchers seeking to develop novel therapeutic agents targeting complex diseases. As methodologies for molecular design continue to evolve, compounds like this are expected to play an increasingly pivotal role in advancing pharmaceutical innovation.